Aziridine, 2-(4-bromophenyl)-1-[(4-methylphenyl)sulfonyl]-

• Molecular Formula: C15H14BrNO2S
• Molecular Weight: 352.2 g/mol
• IUPAC Name: 2-(4-bromophenyl)-1-(4-methylphenyl)sulfonylaziridine
• InChI: InChI=1S/C15H14BrNO2S/c1-11-2-8-14(9-3-11)20(18,19)17-10-15(17)12-4-6-13(16)7-5-12/h2-9,15H,10H2,1H3
• InChI Key: OGKVLFFBWMYUDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CC2C3=CC=C(C=C3)Br
• CAS No.: 97401-95-1

Description

Aziridine, 2-(4-bromophenyl)-1-[(4-methylphenyl)sulfonyl]- is a compound that belongs to the class of aziridines, which are three-membered nitrogen-containing heterocycles

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Aziridine, 2-(4-bromophenyl)-1-[(4-methylphenyl)sulfonyl]- typically involves the reaction of 2-(4-bromophenyl)ethanol with 4-methylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then subjected to cyclization under basic conditions to form the aziridine ring.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

Aziridine, 2-(4-bromophenyl)-1-[(4-methylphenyl)sulfonyl]- undergoes various types of chemical reactions, including:

Nucleophilic Substitution: The aziridine ring can be opened by nucleophiles such as amines, alcohols, and thiols.

Oxidation: The compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium azide, potassium thiocyanate, and primary amines. Reactions are typically carried out in polar solvents such as dimethyl sulfoxide (DMSO) or acetonitrile.

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are used under mild conditions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Major Products Formed

Nucleophilic Substitution: The major products are aziridine derivatives with various functional groups.

Oxidation: The major products are sulfoxides and sulfones.

Reduction: The major product is the corresponding sulfide.

Scientific Research Applications

Aziridine, 2-(4-bromophenyl)-1-[(4-methylphenyl)sulfonyl]- has several scientific research applications:

Organic Synthesis: It is used as a building block for the synthesis of complex organic molecules.

Medicinal Chemistry: The compound is investigated for its potential as a pharmacophore in drug design, particularly for its ability to interact with biological targets.

Materials Science: It is used in the development of advanced materials, including polymers and coatings with unique properties.

Comparison with Similar Compounds

Similar Compounds

Aziridine: The parent compound with a simple aziridine ring.

Azetidine: A four-membered nitrogen-containing heterocycle.

Epoxide: A three-membered oxygen-containing heterocycle.

Uniqueness

Aziridine, 2-(4-bromophenyl)-1-[(4-methylphenyl)sulfonyl]- is unique due to the presence of both the bromophenyl and methylphenylsulfonyl groups. These substituents impart distinct electronic and steric properties, making the compound highly versatile in various chemical reactions and applications.